Cas no 67272-96-2 (Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-)
67272-96-2 structure
Product Name:Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-
CAS No:67272-96-2
MF:C10H13ClS
MW:200.728220701218
CID:1721650
PubChem ID:85950980
Update Time:2025-04-21
Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-
- 4-(Chloromethyl)-1-(ethylthio)-2-methylbenzene
- 67272-96-2
- DTXSID701248428
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- Inchi: 1S/C10H13ClS/c1-3-12-10-5-4-9(7-11)6-8(10)2/h4-6H,3,7H2,1-2H3
- InChI Key: HZJJPUMSNOUYAN-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=C(C)C=1)SCC
Computed Properties
- Exact Mass: 200.04279
- Monoisotopic Mass: 200.0426493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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